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Introduction

Cosmetic and dermatological procedures such as laser resurfacing, chemical peels, and
microneedling are effective for skin rejuvenation but invariably induce a controlled inflammatory
response. The subsequent recovery period is critical for achieving optimal results and
minimizing adverse effects like prolonged erythema, edema, and post-inflammatory
hyperpigmentation. Delisens™, a biomimetic hexapeptide (INCI: Acetyl Hexapeptide-49), is an
active ingredient designed to modulate the skin's neurogenic inflammatory response and
support barrier recovery. Its mechanism of action makes it a compelling candidate for inclusion
in post-procedure skincare formulations.

Delisens™ works by downregulating the activity of Proteinase-Activated Receptor 2 (PAR-2), a
key receptor in the inflammatory cascade of the skin.[1][2] By inhibiting PAR-2, Delisens™
helps to reduce the release of pro-inflammatory mediators such as Interleukin-6 (IL-6) and
Interleukin-8 (IL-8), thereby mitigating the stinging, itching, and redness associated with
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sensitive and compromised skin.[3] These application notes provide a summary of the available
data on Delisens™ and protocols for its evaluation in post-procedure skin recovery studies.

Mechanism of Action: PAR-2 Inhibition

Delisens™ (Acetyl Hexapeptide-49) is a synthetic peptide that soothes sensitive skin by
regulating the PAR-2 receptor. This receptor, found in the stratum granulosum of epidermal
keratinocytes, plays a crucial role in mediating neurogenic inflammation.[3] Over-activation of
PAR-2 can lead to the release of inflammatory cytokines, resulting in irritation and discomfort.
[1] Delisens™ helps to calm these reactions, making it particularly beneficial for skin that is
sensitized, for example, following dermatological procedures.[3]
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Figure 1. Signaling pathway of Delisens™ in modulating the inflammatory response.

Quantitative Data on Delisens™ Efficacy

While direct clinical data on Delisens™ in post-procedure recovery is not extensively published
in the public domain, in-vitro and ex-vivo studies have quantified its anti-inflammatory and
barrier-restoring effects. These properties are highly relevant to the biological processes
occurring in the skin after aesthetic treatments.

Table 1: In-Vitro Anti-Inflammatory Effects of Delisens™
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Parameter Test System Stimulant

Delisens™
Concentration

Result

Keratinocyte

Up to 69.6%

IL-6 Release PAR-2 Agonist 0.05 mg/ml ]
Culture reduction
Keratinocyte ) Upto 71.5%

IL-8 Release PAR-2 Agonist 0.05 mg/mi )
Culture reduction

Note: Data synthesized from publicly available technical information on Acetyl Hexapeptide-49.

Table 2: Skin Barrier Function and Hydration

Parameter Test System Duration

Delisens™
Concentration

Result

Transepidermal

Human Improvement in
Water Loss 7 days 2% Cream ] )
Volunteers barrier function
(TEWL)
) ) Human 34% increase in
Skin Hydration 7 days 2% Cream )
Volunteers hydration

Note: Data synthesized from publicly available technical information on Delisens™.

Experimental Protocols for Evaluating Delisens™ in

Post-Procedure Recovery

The following protocols are designed to assess the efficacy of a topical formulation containing

Delisens™ in improving skin recovery after common dermatological procedures.

Protocol 1: Evaluation of a Delisens™ Formulation on
Post-Laser Resurfacing Recovery

Objective: To assess the efficacy of a topical formulation containing 2-5% Delisens™ in

reducing erythema, edema, and patient-reported discomfort following fractional non-ablative

laser resurfacing.
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Study Design: A randomized, double-blind, split-face controlled study.

Subjects: 20-30 healthy volunteers with mild to moderate photodamage, Fitzpatrick skin types
I-1V.

Procedure:

» Baseline Assessment (Day 0):

o

Acquire high-resolution standardized photographs of the face.

[e]

Measure baseline erythema using a chromameter.

o

Measure baseline Transepidermal Water Loss (TEWL) using a Tewameter®.

[¢]

Subjects complete a baseline questionnaire on skin sensitivity, comfort, and itching (using
a 10-point visual analog scale - VAS).

o Laser Treatment (Day 0):
o Perform a standardized fractional non-ablative laser treatment on the full face.
» Post-Procedure Application (Day O - Day 7):

o Immediately post-procedure, and twice daily for 7 days, subjects will apply the Delisens™
formulation to one side of the face and a placebo control to the other side.

e Follow-up Assessments (Day 1, Day 3, Day 7):
o Repeat all baseline assessments at each follow-up visit.

o Investigator Global Assessment (IGA) of erythema and edema (e.g., on a 5-point scale
from O=clear to 4=severe).

o Subiject self-assessment of stinging, burning, itching, and overall comfort (VAS).
Primary Endpoints:

e Change in erythema index from baseline.
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e Change in subject-reported scores for stinging, burning, and itching.

Secondary Endpoints:

e Change in TEWL from baseline.

 Investigator Global Assessment scores.

o Subject satisfaction questionnaire at Day 7.
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Figure 2. Experimental workflow for post-laser recovery study.
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Protocol 2: In-Vitro/Ex-Vivo Assessment of Cytokine
Reduction

Objective: To quantify the reduction of pro-inflammatory cytokines in human skin explants
treated with a Delisens™ formulation after a simulated inflammatory stimulus.

Study Design: An ex-vivo study using human skin explants.
Tissue: Human skin explants obtained from elective surgeries (e.g., abdominoplasty).

Procedure:

Tissue Culture: Maintain skin explants in an appropriate culture medium.

¢ Inflammatory Stimulus: Induce an inflammatory response by, for example, exposure to UV
radiation or a chemical irritant (e.g., sodium lauryl sulfate).

o Topical Application: Apply a formulation containing Delisens™ (and a placebo control) to the
surface of the skin explants.

¢ Incubation: Incubate the treated explants for a defined period (e.g., 24 hours).
e Cytokine Analysis:
o Homogenize the skin tissue.

o Quantify the levels of IL-6 and IL-8 using an enzyme-linked immunosorbent assay
(ELISA).

» Histology:

o Perform histological analysis (H&E staining) to assess inflammatory cell infiltration and
tissue morphology.

Endpoints:

o Concentration of IL-6 and IL-8 in tissue homogenates.
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Figure 3. Workflow for ex-vivo cytokine analysis.

Conclusion

Delisens™ presents a targeted approach to mitigating the inflammatory side effects of
dermatological procedures. Its mechanism of action, centered on the inhibition of the PAR-2
receptor, directly addresses the pathways leading to redness, itching, and discomfort. The
provided protocols offer a framework for the systematic evaluation of Delisens™-containing
formulations in a post-procedure setting. Further clinical studies are warranted to fully elucidate
its benefits in accelerating recovery and enhancing patient outcomes. The existing data on its
anti-inflammatory and hydrating properties strongly support its application in this specialized
area of dermatological science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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